1-methyl-N-(3-methylbutan-2-yl)piperidin-4-amine
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Description
1-Methyl-N-(3-methylbutan-2-yl)piperidin-4-amine is a piperidine derivative featuring a methyl group at the 1-position of the piperidine ring and a branched 3-methylbutan-2-yl substituent on the amine at the 4-position.
Properties
Molecular Formula |
C11H24N2 |
|---|---|
Molecular Weight |
184.32 g/mol |
IUPAC Name |
1-methyl-N-(3-methylbutan-2-yl)piperidin-4-amine |
InChI |
InChI=1S/C11H24N2/c1-9(2)10(3)12-11-5-7-13(4)8-6-11/h9-12H,5-8H2,1-4H3 |
InChI Key |
BYUZEVHHLSRTGH-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)C(C)NC1CCN(CC1)C |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 1-methyl-N-(3-methylbutan-2-yl)piperidin-4-amine typically involves the reaction of piperidine derivatives with appropriate alkylating agents. One common method involves the alkylation of piperidine with 3-methylbutan-2-amine under controlled conditions. The reaction is usually carried out in the presence of a base such as sodium hydride or potassium carbonate to facilitate the nucleophilic substitution reaction .
Industrial Production Methods
Industrial production of 1-methyl-N-(3-methylbutan-2-yl)piperidin-4-amine may involve large-scale synthesis using continuous flow reactors. These reactors allow for precise control of reaction conditions, such as temperature, pressure, and reactant concentrations, ensuring high yield and purity of the final product .
Chemical Reactions Analysis
Types of Reactions
1-methyl-N-(3-methylbutan-2-yl)piperidin-4-amine undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide to form corresponding N-oxides.
Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride to produce secondary amines.
Substitution: Nucleophilic substitution reactions can occur with halogenated compounds to introduce different functional groups.
Common Reagents and Conditions
Oxidation: Potassium permanganate in an aqueous medium at elevated temperatures.
Reduction: Lithium aluminum hydride in anhydrous ether under reflux conditions.
Substitution: Alkyl halides in the presence of a base such as sodium hydride or potassium carbonate.
Major Products
Oxidation: N-oxides of 1-methyl-N-(3-methylbutan-2-yl)piperidin-4-amine.
Reduction: Secondary amines with reduced nitrogen functionalities.
Substitution: Various substituted piperidine derivatives depending on the alkyl halide used.
Scientific Research Applications
1-methyl-N-(3-methylbutan-2-yl)piperidin-4-amine has several scientific research applications:
Mechanism of Action
The mechanism of action of 1-methyl-N-(3-methylbutan-2-yl)piperidin-4-amine involves its interaction with specific molecular targets and pathways. The compound may act as an inhibitor or modulator of certain enzymes or receptors, leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context of use .
Comparison with Similar Compounds
Target Compound (Hypothetical Data)
- Structure : Branched alkyl (3-methylbutan-2-yl).
- Molecular Formula : C₁₁H₂₂N₂.
- Molecular Weight : 182.31 g/mol.
1-Methyl-N-(2-methylpentan-3-yl)piperidin-4-amine (CAS 1157998-02-1)
- Structure : Longer branched alkyl (2-methylpentan-3-yl).
- Molecular Formula : C₁₂H₂₆N₂.
- Molecular Weight : 198.35 g/mol.
- Purity : ≥95% (industrial/research grade).
- Applications: Non-medical research chemical, used in synthetic intermediates .
1-Methyl-N-[1-(thiophen-2-yl)ethyl]piperidin-4-amine (CAS 1038219-18-9)
Key Differences :
- Branched alkyl substituents enhance lipophilicity compared to aromatic or heterocyclic groups.
- Thiophene-containing analogs may exhibit unique electronic properties for receptor targeting.
Aryl-Substituted Derivatives
1-Methyl-N-(4-nitrophenyl)piperidin-4-amine (CAS 93591-87-8)
1-Methyl-N-(2-methylphenyl)piperidin-4-amine (CID 28490016)
Key Differences :
- Nitro groups may confer redox activity or toxicity risks.
Heterocyclic-Substituted Derivatives
1-Methyl-N-(tetrahydro-2H-pyran-4-yl)piperidin-4-amine Dihydrochloride (CAS 1187930-33-1)
- Structure : Tetrahydro-2H-pyran-4-yl.
- Molecular Weight : 271.23 g/mol.
- Purity : 98%.
1-Methyl-N-(pyridin-3-ylmethyl)piperidin-4-amine (CAS 626217-79-6)
Key Differences :
- Heterocycles improve water solubility and enable hydrogen bonding, influencing pharmacokinetics.
Data Tables
Table 1: Structural and Physicochemical Comparison
Biological Activity
1-Methyl-N-(3-methylbutan-2-yl)piperidin-4-amine is a piperidine derivative that has garnered attention in medicinal chemistry due to its potential biological activities. This compound is characterized by a piperidine ring, which is a six-membered ring containing nitrogen, and features a methyl group attached to the nitrogen atom along with an isopropyl group. Its molecular formula is C_{11}H_{20}N_2, with a molecular weight of approximately 209.29 g/mol. The unique structure of this compound may influence its interaction with various biological targets, making it a subject of interest for further research.
Biological Activity Overview
Studies have indicated that piperidine derivatives can affect neurotransmitter systems, suggesting potential antidepressant activity for compounds like 1-methyl-N-(3-methylbutan-2-yl)piperidin-4-amine. The biological activity of this compound can be categorized into several key areas:
1. Neurotransmitter Interaction
- Piperidine derivatives are known to interact with neurotransmitter receptors, which may lead to modulatory effects on mood and cognition. Research suggests that modifications in the piperidine structure can enhance binding affinity and selectivity towards specific receptors.
2. Antidepressant Potential
Structure–Activity Relationship (SAR)
Understanding the structure–activity relationship (SAR) is crucial for optimizing the biological activity of 1-methyl-N-(3-methylbutan-2-yl)piperidin-4-amine. Similar compounds have been evaluated to establish correlations between structural features and biological efficacy.
| Compound Name | Molecular Formula | Key Features |
|---|---|---|
| 1-Methylpiperidin-4-amine | C7H16N2 | Base structure; lacks additional alkyl groups |
| N,N-Dimethylpiperidin-4-amines | C9H20N2 | Contains dimethyl groups; altered steric properties |
| 3-Methyl-N-(piperidin-4-yl)propanamide | C12H19N3O | Amide functionality; different biological activity profile |
This table highlights how structural variations can lead to different pharmacological profiles, emphasizing the importance of specific substituents in enhancing or diminishing activity.
The exact mechanism of action for 1-methyl-N-(3-methylbutan-2-yl)piperidin-4-amine remains to be fully elucidated. However, it is hypothesized that its interactions with various receptors and enzymes play a significant role in its biological effects. Understanding these interactions is essential for determining the compound's therapeutic potential.
Case Studies and Research Findings
While direct case studies focusing solely on 1-methyl-N-(3-methylbutan-2-yl)piperidin-4-amine are scarce, related research provides insights into its potential effects:
- Antidepressant Activity : A study indicated that piperidine derivatives could influence neurotransmitter systems, potentially acting as antidepressants. Further investigation into the specific effects of this compound on mood disorders would be beneficial.
- Metabolic Stability : Research into similar compounds has shown that structural modifications can significantly affect metabolic stability and bioavailability . Understanding how 1-methyl-N-(3-methylbutan-2-yl)piperidin-4-amine behaves in metabolic assays could inform future drug development efforts.
- Toxicological Evaluation : Evaluations of related compounds have assessed their safety profiles and potential toxic effects, which are critical for any therapeutic application . Comprehensive toxicological studies on this compound would be necessary to establish safety parameters.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
